BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to Handling 4-lodo-m-xylene:
PPE, Operational Protocols, and Disposal

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-lodo-m-xylene

Cat. No.: B031699

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 4-lodo-m-xylene in
a laboratory setting. Adherence to these guidelines is critical for ensuring personal safety and
minimizing environmental impact.

Safety and Hazard Information

4-lodo-m-xylene is a chemical that requires careful handling due to its potential hazards. It is
known to cause skin and serious eye irritation, and may also cause respiratory irritation.[1]

Hazard Identification:

Hazard Statement GHS Classification
H315: Causes skin irritation Skin corrosion/irritation (Category 2)
H319: Causes serious eye irritation Serious eye damage/eye irritation (Category 2A)

] o Specific target organ toxicity, single exposure;
H335: May cause respiratory irritation

Respiratory tract irritation (Category 3)

Physical and Chemical Properties:
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Property

Value

Molecular Formula

C8H9I

Molecular Weight

232.06 g/mol [2][3]

Physical Description

Clear yellow liquid[4]

Density 1.628 g/mL at 25 °C[4]
Boiling Point 105-106 °C at 5 mm Hg[4]
Flash Point >230 °F (>110 °C)[4]

Storage Temperature

-20°C[2]

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE is the primary defense against exposure to 4-lodo-

m-xylene. The following table outlines the recommended PPE for handling this chemical.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles
meeting ANSI Z87.1 or
European Standard EN166. A
face shield should be worn
over goggles if there is a

significant splash risk.

To protect eyes from splashes

and vapors.

Hand Protection

Chemical-impermeable gloves,
such as nitrile or neoprene. For
extended exposure, consider

double-gloving.

To prevent skin contact.
Disposable nitrile gloves offer
good protection against

incidental splashes.

Body Protection

A flame-resistant lab coat, fully
buttoned. Long pants and
closed-toe shoes are

mandatory.

To protect skin and personal

clothing from spills.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood. If ventilation is
inadequate, a vapor respirator

may be required.

To prevent inhalation of vapors
which may cause respiratory

irritation.

Operational Plan: Step-by-Step Handling

Procedures

A meticulous and systematic approach is crucial for the safe handling of 4-lodo-m-xylene.

1. Preparation and Precautionary Measures:

o Hazard Assessment: Before beginning any work, conduct a thorough hazard assessment for

the planned experiment.

e Fume Hood Preparation: Ensure the chemical fume hood is clean, uncluttered, and the

ventilation is functioning correctly.
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o Gather Materials: Assemble all necessary equipment (glassware, spatulas, weighing paper,
etc.) and reagents before introducing 4-lodo-m-xylene.

» Emergency Equipment: Confirm the location and accessibility of the nearest safety shower
and eyewash station.

2. Weighing and Transferring:
e Personal Protective Equipment: Don all required PPE as specified in the table above.

 Inert Atmosphere (if required): If the reaction is sensitive to air or moisture, prepare a dry,
inert atmosphere (e.g., nitrogen or argon) in the reaction vessel.

o Weighing: Tare a clean, dry container on an analytical balance inside the fume hood.
Carefully dispense the required amount of 4-lodo-m-xylene into the container.

o Transfer: Use a clean spatula or pipette to transfer the weighed 4-lodo-m-xylene to the
reaction vessel. To ensure complete transfer, the weighing container can be rinsed with a
small amount of the reaction solvent and the rinsing added to the reaction vessel.

o Cleaning: Immediately clean any spills on the balance or work surface with an appropriate
solvent and absorbent material.

3. Dissolving:

e Solvent Addition: In the fume hood, add the desired solvent to the reaction vessel containing
the 4-lodo-m-xylene.

e Mixing: Use a magnetic stirrer or gentle agitation to facilitate dissolution.

o Observation: Ensure the solid is fully dissolved before proceeding with the next steps of the
experiment.

Disposal Plan

Proper disposal of 4-lodo-m-xylene and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Collection:

o Liquid Waste: Collect all waste containing 4-lodo-m-xylene in a designated, properly
labeled, and sealed hazardous waste container for halogenated organic compounds.

o Solid Waste: Dispose of contaminated solid waste (e.g., gloves, weighing paper,
absorbent pads) in a separate, clearly labeled hazardous waste container.

o Container Labeling: All waste containers must be labeled with the words "Hazardous Waste,"
the full chemical name (4-lodo-m-xylene), and the specific hazards (e.qg., Irritant).

o Disposal Method: All chemical waste must be disposed of through the institution's designated
hazardous waste management program. Do not pour 4-lodo-m-xylene down the drain or
dispose of it in regular trash.[5]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of 4-lodo-m-xylene.
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Caption: Workflow for Safe Handling of 4-lodo-m-xylene.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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